Cas no 2137576-32-8 (3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane)

• Product Name: 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane
• CAS No: 2137576-32-8
• MF: C₁₀H₁₈ClNO₂S
• MW: 251.773420810699
• CID: 6306229
• PubChem ID: 165957143
• Update Time: 2025-07-27

3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane Chemical and Physical Properties

Names and Identifiers

• 2137576-32-8
• EN300-803713
• 3-(2-chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane
• 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane

• Inchi： 1S/C10H18ClNO2S/c11-4-6-15(13,14)12-5-3-9-1-2-10(7-9)8-12/h9-10H,1-8H2
• InChI Key： OPOWBEIUKDFOLO-UHFFFAOYSA-N
• SMILES： ClCCS(N1CCC2CCC(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 251.0746777g/mol
• Monoisotopic Mass: 251.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane

3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane (CAS No. 2137576-32-8): A Comprehensive Overview of Its Properties and Applications

The compound 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane (CAS No. 2137576-32-8) is a specialized chemical entity that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. Its unique bicyclic structure and functional groups make it a valuable intermediate for the development of novel pharmaceuticals and agrochemicals. This article delves into the molecular characteristics, synthetic routes, and potential applications of this compound, while also addressing common queries and trends in the scientific community.

One of the most intriguing aspects of 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane is its azabicyclo[4.2.1]nonane core, which is a rigid scaffold often employed in drug design to enhance binding affinity and selectivity. The presence of a chloroethanesulfonyl group further adds to its reactivity, enabling it to participate in diverse chemical transformations. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are pivotal in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for highly functionalized bicyclic compounds like 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane has surged, driven by the need for innovative solutions in drug discovery and material science. A frequently asked question in online forums and academic discussions revolves around the synthetic accessibility of such molecules. The compound can be synthesized via multi-step organic reactions, including ring-closing metathesis and sulfonylation, which are well-documented in the literature. Its CAS number 2137576-32-8 serves as a unique identifier, facilitating easy retrieval of relevant research data.

Another hot topic in the context of 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane is its potential role in green chemistry. With increasing emphasis on sustainable practices, scientists are investigating eco-friendly synthetic routes and catalytic systems to produce this compound with minimal environmental impact. This aligns with the broader trend of green synthesis, which is a top priority for industries aiming to reduce their carbon footprint.

The versatility of 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane extends beyond pharmaceuticals. Its structural motifs are also relevant in the design of advanced materials, such as polymers and coatings, where rigidity and functional group diversity are critical. For instance, the chloroethanesulfonyl moiety can act as a cross-linking agent, enhancing the mechanical properties of polymeric networks. This dual applicability in life sciences and material engineering underscores its interdisciplinary importance.

From a computational chemistry perspective, 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane has been the subject of molecular modeling studies to predict its bioactivity and interaction with biological targets. Such in silico analyses are invaluable for accelerating the drug discovery pipeline, reducing the need for extensive experimental screening. This resonates with the growing adoption of artificial intelligence (AI) in chemical research, a trend that dominates search engine queries and scientific discourse.

In conclusion, 3-(2-Chloroethanesulfonyl)-3-azabicyclo[4.2.1]nonane (CAS No. 2137576-32-8) is a multifaceted compound with broad-ranging implications in modern chemistry and industrial applications. Its synthesis, properties, and potential uses continue to inspire innovation, making it a focal point for researchers and industry professionals alike. By staying attuned to emerging trends like green chemistry and AI-driven drug design, the scientific community can unlock new possibilities for this remarkable molecule.